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Compound of Interest

Compound Name: Paranyline

Cat. No.: B1680514 Get Quote

Following a comprehensive search for the term "Paranyline" in the context of cell signaling

pathways, it appears that "Paranyline" is not a recognized molecule, protein, or drug within

publicly available scientific literature and databases. The search results did not yield any

information on a substance with this name involved in cell signaling or any other biological

process.

However, the search did identify a registered chemical compound named Paranyline (also

known as Renytoline) with the chemical formula C₂₁H₁₆N₂[1][2]. This compound is classified as

a non-narcotic analgesic, antipyretic, and nonsteroidal anti-inflammatory drug (NSAID) that

affects the nervous system[1]. There is no indication from the available data that this compound

plays a role in cell signaling pathways.

It is possible that "Paranyline" is a misspelling of a different molecule. For instance, searches

for similar-sounding terms yielded results for:

Pargyline: A monoamine oxidase (MAO) inhibitor used as an antihypertensive and with

antidepressant activity[3][4]. Its mechanism involves preventing the breakdown of

monoamine neurotransmitters, thereby increasing their availability.

Par proteins (Partitioning-defective proteins): A conserved group of proteins that are central

to establishing and maintaining cell polarity. They are key components of signaling pathways

that control cell growth, organization, and death by segregating cellular regions with distinct

functions.
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Propantheline: An antimuscarinic agent that acts as an antagonist at muscarinic

acetylcholine receptors, used to treat conditions related to muscle spasms.

Given the lack of information on "Paranyline" in the context of cell signaling, it is not possible

to provide the requested in-depth technical guide, including quantitative data, experimental

protocols, and signaling pathway diagrams.

To proceed, it is necessary to clarify the identity of the molecule of interest. If "Paranyline" is a

novel or proprietary compound not yet in the public domain, access to internal research and

data would be required. If the term is a misspelling, providing the correct name will allow for the

generation of the requested scientific content.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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